Cas no 2227840-59-5 ((1R)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol
• CAS No: 2227840-59-5
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 5998923
• PubChem ID: 165751937
• Update Time: 2025-05-20

(1R)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol
• EN300-1806573
• 2227840-59-5

• Inchi： 1S/C10H14FNO2/c1-14-10-7(9(13)5-6-12)3-2-4-8(10)11/h2-4,9,13H,5-6,12H2,1H3/t9-/m1/s1
• InChI Key： ADYRNBCESRUVLO-SECBINFHSA-N
• SMILES： FC1=CC=CC(=C1OC)[C@@H](CCN)O

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol

Compound CAS No. 2227840-59-5: (1R)-3-Amino-1-(3-Fluoro-2-Methoxyphenyl)Propan-1-Ol

The compound with CAS No. 2227840-59-5, known as (1R)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and biological research. This compound is characterized by its unique stereochemistry, which plays a pivotal role in its pharmacological properties and potential applications. The molecule consists of a propanol backbone with an amino group at the third position and a substituted phenyl group at the first position. The phenyl group is further substituted with a fluoro and methoxy group at the 3rd and 2nd positions, respectively, adding complexity to its structure and enhancing its reactivity.

Recent studies have highlighted the importance of (1R)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol in drug discovery, particularly in the development of neuroprotective agents and anticancer therapies. The stereochemistry at the first carbon atom (R configuration) is critical for its biological activity, as it determines the molecule's ability to interact with specific protein targets. Researchers have employed advanced computational methods, such as molecular docking and dynamics simulations, to elucidate the binding mechanisms of this compound with various enzymes and receptors.

In terms of synthesis, (1R)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol can be prepared through a multi-step process involving nucleophilic substitutions, reductions, and stereoselective reactions. The use of chiral catalysts has been pivotal in achieving high enantiomeric excess during the synthesis, ensuring the production of the desired R configuration. This compound has also been explored as a building block for constructing more complex molecules with enhanced bioavailability and efficacy.

The pharmacokinetic properties of (1R)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol have been extensively studied in preclinical models. It exhibits moderate solubility in aqueous solutions, which is advantageous for oral administration. Additionally, its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes phase I metabolism primarily through oxidation and conjugation pathways. These findings underscore its potential as a lead compound for further optimization in drug development programs.

Recent advancements in medicinal chemistry have also explored the use of (1R)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol as a template for designing selective kinase inhibitors. By modifying the substituents on the phenyl ring or altering the length of the propanol chain, researchers have successfully modulated the compound's binding affinity towards specific kinases implicated in various diseases. This approach has opened new avenues for developing targeted therapies with improved efficacy and reduced off-target effects.

In conclusion, (1R)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan